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A comprehensive review of scientific literature reveals no evidence of Manthine's use or

potential as a novel biochemical probe. While the molecule exists as a synthesized

Amaryllidaceae alkaloid, its application in biochemical research as a tool for probing biological

systems remains undocumented.

Our in-depth search of chemical and biological databases, including PubChem and PubMed,

indicates that Manthine is recognized as a natural product, with its total synthesis first reported

in 2008.[1][2] However, there is a complete absence of published research detailing its use as

a biochemical probe. This includes a lack of information on its mechanism of action in a probing

context, experimental protocols for its application, or any quantitative data regarding its

potential efficacy in such a role.

Manthine is structurally defined as an Amaryllidaceae alkaloid.[1] Its chemical formula is

C18H21NO4, and it has a molecular weight of 315.4 g/mol .[3] The synthesis of (-)-Manthine
has been achieved in 18 steps from (-)-quinic acid.[1]

Despite the detailed synthetic route available, the scientific community has not yet explored the

potential of Manthine as a biochemical probe. Therefore, it is not possible to provide an in-

depth technical guide, summarize quantitative data, or detail experimental protocols for its use

in this capacity, as requested.

For researchers, scientists, and drug development professionals, this represents a completely

unexplored area of research. The potential of Manthine as a biochemical probe is, at present,

a blank slate, awaiting initial investigation into its biological activities and potential interactions
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with cellular components. Future research would need to establish its binding targets,

fluorescent properties (if any), and its ability to report on specific biochemical events or

pathways. Until such foundational research is conducted and published, Manthine remains

solely a topic of interest for synthetic chemists and natural product researchers, rather than a

tool for biochemical exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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